Cas no 951626-14-5 (2-(4-Bromophenyl)-1H-imidazole-4-carboxylic Acid)

• Product Name: 2-(4-Bromophenyl)-1H-imidazole-4-carboxylic Acid
• CAS No: 951626-14-5
• MF: C₁₀H₇BrN₂O₂
• MW: 267.078781366348
• CID: 5057469
• Update Time: 2025-06-07

2-(4-Bromophenyl)-1H-imidazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromo-phenyl)-1H-imidazole-4-carboxylicacid
• 91B205
• 2-(4-Bromo-phenyl)-1H-imidazole-4-carboxylic acid
• 2-(4-BROMOPHENYL)-1H-IMIDAZOLE-4-CARBOXYLIC ACID
• 2-(4-Bromophenyl)-1H-imidazole-4-carboxylic Acid

• Inchi： 1S/C10H7BrN2O2/c11-7-3-1-6(2-4-7)9-12-5-8(13-9)10(14)15/h1-5H,(H,12,13)(H,14,15)
• InChI Key： DLKQRIXYAJLMPM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NC=C(C(=O)O)N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 2.3
• Topological Polar Surface Area: 66

Experimental Properties

• Color/Form: NA
• Flash Point: 156.5±19.6 °C

2-(4-Bromophenyl)-1H-imidazole-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(4-Bromophenyl)-1H-imidazole-4-carboxylic Acid

Introduction to 2-(4-Bromophenyl)-1H-imidazole-4-carboxylic Acid (CAS No. 951626-14-5)

2-(4-Bromophenyl)-1H-imidazole-4-carboxylic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 951626-14-5, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic organic molecule belongs to the imidazole family, a class of nitrogen-containing heterocycles that have garnered considerable attention due to their diverse biological activities and applications in medicinal chemistry. The presence of a bromine substituent at the para position of the phenyl ring and a carboxylic acid functional group at the 4-position of the imidazole core imparts unique chemical and pharmacological properties, making it a valuable scaffold for drug discovery and material science.

The structural features of 2-(4-Bromophenyl)-1H-imidazole-4-carboxylic Acid contribute to its versatility in synthetic chemistry. The bromine atom serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures. Additionally, the carboxylic acid moiety allows for amide bond formation, which is a cornerstone in peptide mimetics and protein-protein interaction inhibitors. These attributes make this compound a crucial intermediate in the synthesis of biologically active molecules.

In recent years, 2-(4-Bromophenyl)-1H-imidazole-4-carboxylic Acid has been explored in various therapeutic contexts. One notable area of research involves its application in anticancer drug development. Imidazole derivatives have demonstrated promise as kinase inhibitors due to their ability to modulate intracellular signaling pathways. Specifically, the bromophenyl moiety can interact with target proteins, while the imidazole core provides a scaffold for selective binding. Preclinical studies have indicated that derivatives of this compound may exhibit inhibitory effects on tyrosine kinases, which are overexpressed in many cancer cell lines. The carboxylic acid group further enhances its potential as a prodrug or precursor for covalent inhibitors, which can lead to increased target specificity and prolonged duration of action.

Another emerging field where 2-(4-Bromophenyl)-1H-imidazole-4-carboxylic Acid has shown promise is in the development of antimicrobial agents. The rise of antibiotic-resistant pathogens has necessitated the discovery of novel chemotherapeutic agents with unique mechanisms of action. The imidazole ring is known to disrupt essential bacterial processes, such as DNA replication and energy metabolism. Researchers have synthesized various imidazole-based compounds and found that modifications at the 4-position can enhance antimicrobial activity. For instance, incorporating a brominated phenyl group may improve membrane permeability or interfere with bacterial enzymes involved in cell wall synthesis. This has led to interest in exploring 2-(4-Bromophenyl)-1H-imidazole-4-carboxylic Acid as a lead compound for next-generation antibiotics.

The compound also finds relevance in materials science and industrial applications. Its ability to participate in metal coordination complexes makes it useful in catalysis and sensing applications. For example, transition metal complexes derived from this imidazole derivative have been investigated for their catalytic activity in organic transformations such as oxidation and reduction reactions. Furthermore, its fluorescence properties have been exploited in the development of luminescent materials for optoelectronic devices and bioimaging probes.

The synthesis of 2-(4-Bromophenyl)-1H-imidazole-4-carboxylic Acid typically involves multi-step organic reactions starting from commercially available precursors such as 4-bromobenzaldehyde and imidazole derivatives. Key steps often include condensation reactions followed by bromination or carboxylation at specific positions on the imidazole ring. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

Recent advancements in computational chemistry have further enhanced the understanding of 2-(4-Bromophenyl)-1H-imidazole-4-carboxylic Acid's reactivity and biological activity. Molecular modeling studies have predicted binding modes with various biological targets, providing insights into how structural modifications can optimize potency and selectivity. These computational approaches complement experimental efforts by allowing rapid screening of virtual libraries derived from this scaffold.

The pharmaceutical industry continues to leverage 2-(4-Bromophenyl)-1H-imidazole-4-carboxylic Acid as a building block for novel therapeutics. Its unique structural features offer a balance between chemical diversity and biological relevance, making it an attractive candidate for structure-activity relationship (SAR) studies. Researchers are exploring its potential in treating inflammatory diseases, neurological disorders, and infectious diseases by modifying its core structure or appending different functional groups.

In conclusion,2-(4-Bromophenyl)-1H-imidazole-4-carboxylic Acid (CAS No. 951626-14-5) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and catalysis. Its structural versatility allows for extensive derivatization, enabling researchers to tailor its properties for specific applications. Ongoing research continues to uncover new uses for this compound, reinforcing its importance as a key intermediate in modern chemical synthesis and drug discovery.